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Compound of Interest

Compound Name: Methyl 4-cyano-2-fluorobenzoate

Cat. No.: B174297 Get Quote

Methyl 4-cyano-2-fluorobenzoate: A Technical
Guide to Safe Handling and Use
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Methyl 4-cyano-2-fluorobenzoate. The information presented is compiled

from available safety data sheets (SDS) of structurally related compounds and public chemical

databases to ensure a thorough understanding of the potential hazards and the necessary

safety measures. This document is intended to be a resource for laboratory personnel and

professionals in the field of drug development to promote safe handling and use of this

compound.

Chemical and Physical Properties
Methyl 4-cyano-2-fluorobenzoate is a substituted aromatic compound with the molecular

formula C₉H₆FNO₂.[1] While specific experimental data for this exact compound is limited, the

properties can be estimated based on structurally similar molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b174297?utm_src=pdf-interest
https://www.benchchem.com/product/b174297?utm_src=pdf-body
https://www.benchchem.com/product/b174297?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-cyano-2-fluorobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 179.15 g/mol PubChem[1]

Appearance White to off-white solid Fisher Scientific[2]

Melting Point 67 - 69 °C / 152.6 - 156.2 °F Fisher Scientific[2]

Boiling Point
142 - 144 °C / 287.6 - 291.2 °F

@ 12 mmHg
Fisher Scientific[2]

Hazard Identification and Classification
Based on data from similar compounds, Methyl 4-cyano-2-fluorobenzoate is expected to be

classified as hazardous. The primary hazards are associated with acute toxicity, skin and eye

irritation, and respiratory irritation.

Hazard Class Category Hazard Statement

Acute Oral Toxicity Category 4 Harmful if swallowed.[2][3]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][3]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[2][3]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[2][3][4]

GHS Hazard Pictograms:

Exclamation Mark (GHS07): Indicates skin and eye irritation, harmful if swallowed, and may

cause respiratory irritation.

Health Hazard (GHS08): May be included depending on specific target organ toxicity data.

Signal Word: Warning[2]

Handling and Storage Precautions
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Safe handling and storage are crucial to minimize exposure and ensure laboratory safety. The

following precautions should be strictly adhered to.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure.

Personal Protective Equipment (PPE)

Wear chemical safety goggles or a face shield.

Wear appropriate chemical-resistant gloves (e.g., nitrile).

Wear a lab coat or other protective clothing.

Use in a well-ventilated area or under a fume hood. 
If dust is generated, use a NIOSH-approved respirator.
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Figure 1: Recommended Personal Protective Equipment (PPE) for handling Methyl 4-cyano-2-
fluorobenzoate.

Safe Handling Practices
Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.[2][3] Ensure that eyewash

stations and safety showers are readily accessible in the immediate work area.[2]

General Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke

in areas where the chemical is handled, stored, or processed.[3][4] Wash hands thoroughly
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after handling and before any breaks.[2][3]

Dust Control: As a solid, there is a potential for dust formation. Handle the material carefully

to avoid generating dust.[2] If dust is generated, appropriate respiratory protection should be

used.

Storage Conditions
Container: Keep the container tightly closed and stored in a dry, cool, and well-ventilated

place.[3][5]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[2]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

In Case of Exposure

Move to fresh air. 
If not breathing, give artificial respiration. 

Seek medical attention.

Immediately wash skin with plenty of soap and water for at least 15 minutes. 
Remove contaminated clothing. 

Seek medical attention if irritation persists.

Rinse cautiously with water for several minutes. 
Remove contact lenses, if present and easy to do. 

Continue rinsing for at least 15 minutes. 
Immediately seek medical attention.

Do NOT induce vomiting. 
Rinse mouth with water. 

Seek immediate medical attention.

Exposure Event

 Inhaled  On Skin  In Eyes  Swallowed 
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Figure 2: First-aid procedures for exposure to Methyl 4-cyano-2-fluorobenzoate.

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (PPE) as described in Section 3.1. Avoid breathing dust and contact

with the skin and eyes.[4]

Environmental Precautions: Prevent the material from entering drains or waterways.[3]

Containment and Cleanup: For small spills, carefully sweep up the solid material, avoiding

dust generation, and place it in a suitable, labeled container for disposal.[4] For large spills,

control the source of the leak if possible and contain the spill. Follow the same cleanup

procedure as for small spills.

Disposal Considerations
Dispose of the waste material in accordance with all applicable federal, state, and local

environmental regulations.[2][3] Do not dispose of it with normal household waste. The material

should be disposed of as hazardous waste.

Experimental Protocols
While specific experimental protocols for Methyl 4-cyano-2-fluorobenzoate are not detailed in

the provided safety data sheets, any experimental use should incorporate the handling and

safety precautions outlined in this guide. A general workflow for a laboratory experiment

involving this compound is illustrated below.
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Start Experiment

Conduct a thorough risk assessment.

Don appropriate Personal Protective Equipment (PPE).

Prepare work area in a chemical fume hood.

Carefully weigh the required amount of the compound.

Set up the reaction under controlled conditions.

Perform reaction work-up and purification.

Dispose of all chemical waste properly.

Decontaminate work area and equipment.

End Experiment
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Figure 3: A generalized experimental workflow for handling Methyl 4-cyano-2-fluorobenzoate.
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Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS). It is the responsibility of the user to obtain and review the

most current SDS for Methyl 4-cyano-2-fluorobenzoate from the supplier before handling or

using the product. All laboratory personnel should be trained in the proper handling of

hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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